Cas no 657423-49-9 (tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate)

• Product Name: tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate
• CAS No: 657423-49-9
• MF: C₈H₁₇N₃O₃
• MW: 203.238881826401
• CID: 879996
• Update Time: 2026-04-29

tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(hydroxyamino)-2-imino-1-methylethyl]-, 1,1-dimethylethyl
• tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate

Additional information on tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate

Comprehensive Overview of tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate (CAS No. 657423-49-9)

tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate (CAS No. 657423-49-9) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of carbamate derivatives, which are pivotal in drug discovery and development. Its unique structure, featuring a hydroxycarbamimidoyl moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in enzyme inhibition and targeted therapy, aligning with current trends in precision medicine.

The growing interest in tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate is reflected in its frequent appearance in scientific literature and patent filings. A key driver of this attention is its role in prodrug design, a hot topic in modern pharmacology. Prodrugs enhance drug delivery efficiency, reducing side effects and improving patient outcomes. With the rise of AI-driven drug discovery, computational models often highlight this compound's compatibility with molecular docking studies, further cementing its relevance in cutting-edge research.

From a synthetic chemistry perspective, CAS No. 657423-49-9 exemplifies the versatility of tert-butyl carbamate protecting groups. These groups are essential for multi-step organic synthesis, particularly in peptide and heterocycle chemistry. The compound's Z-configuration (cis-geometry) adds another layer of specificity, making it a subject of stereochemical studies. Recent publications have explored its utility in metal-catalyzed reactions, a trending area in green chemistry, where efficiency and sustainability are paramount.

In the context of bioconjugation, tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate offers unique advantages. Its hydroxycarbamimidoyl functional group can serve as a linker for attaching fluorescent tags or other probes, a technique widely used in diagnostic imaging and biomarker detection. This aligns with the booming demand for non-invasive diagnostic tools, a frequently searched topic in medical forums and academic databases.

Another notable application of this compound lies in kinase inhibitor development. Kinases are critical targets in oncology and autoimmune diseases, and researchers are actively investigating CAS No. 657423-49-9 as a scaffold for novel inhibitors. Its structural features, such as the carbamate and hydroxyimine groups, provide optimal hydrogen-bonding interactions with kinase active sites, a focus area in structure-activity relationship (SAR) studies.

Stability and storage conditions for tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate are frequently queried in laboratory settings. The compound typically requires storage under inert conditions due to its sensitivity to moisture and oxidation. Best practices recommend temperatures below -20°C and the use of desiccants, details often sought after in chemical handling guidelines shared across research platforms.

Looking ahead, the compound’s potential in click chemistry applications is gaining traction. Its ability to participate in bioorthogonal reactions positions it as a candidate for in vivo labeling strategies, a frontier in chemical biology. This aligns with the surge in searches for "bioorthogonal tools" and "click chemistry reagents," highlighting its intersection with high-impact research areas.

In summary, tert-butyl N-{1-(Z)-N'-hydroxycarbamimidoylethyl}carbamate (CAS No. 657423-49-9) is a multifaceted compound with expanding applications in drug development, diagnostics, and chemical biology. Its structural complexity and functional diversity make it a staple in contemporary research, addressing pressing needs in personalized medicine and sustainable synthesis. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation.